Cas no 1805014-21-4 (2,5-Bis(trifluoromethyl)-3-fluorophenol)

2,5-Bis(trifluoromethyl)-3-fluorophenol is a fluorinated phenolic compound characterized by its trifluoromethyl and fluorine substituents, which enhance its electron-withdrawing properties and chemical stability. This structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its strong inductive effects can influence reactivity and selectivity. The presence of multiple fluorine atoms also improves lipophilicity, aiding in bioavailability studies. Its high thermal and oxidative stability further supports its use in demanding synthetic applications. The compound’s well-defined reactivity profile allows for precise modifications, making it a versatile building block in organofluorine chemistry.
2,5-Bis(trifluoromethyl)-3-fluorophenol structure
1805014-21-4 structure
Product Name:2,5-Bis(trifluoromethyl)-3-fluorophenol
CAS No:1805014-21-4
MF:C8H3F7O
MW:248.097646951675
CID:4794282
Update Time:2025-06-07

2,5-Bis(trifluoromethyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-3-fluorophenol
    • Inchi： 1S/C8H3F7O/c9-4-1-3(7(10,11)12)2-5(16)6(4)8(13,14)15/h1-2,16H
    • InChI Key： JRRGPYULMVJYMS-UHFFFAOYSA-N
    • SMILES： FC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 246
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2

2,5-Bis(trifluoromethyl)-3-fluorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003778-1g
2,5-Bis(trifluoromethyl)-3-fluorophenol
 1805014-21-4 97%
1g
 1,519.80 USD 2021-05-31

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